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Compound Name: Aluminum hypophosphite

Cat. No.: B1140982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research applications. It is

not a substitute for a comprehensive safety data sheet (SDS) or a formal risk assessment. All

laboratory work should be conducted in accordance with institutional and regulatory safety

protocols.

Introduction
Aluminum hypophosphite, with the chemical formula Al(H₂PO₂)₃, is an inorganic phosphorus-

based compound increasingly utilized as a flame retardant in various polymers.[1][2][3] Its

emergence in material sciences necessitates a thorough understanding of its toxicological

profile to ensure safe handling and application in research and development. This guide

provides an initial toxicity screening, summarizing available data, identifying significant

knowledge gaps, and proposing a strategic approach for further investigation. It is crucial to

distinguish aluminum hypophosphite from the highly toxic aluminum phosphide, which

liberates lethal phosphine gas.[4][5][6][7][8][9][10][11]

Summary of Available Toxicological Data
The publicly available toxicological data for aluminum hypophosphite is limited, primarily

derived from Safety Data Sheets (SDS). A comprehensive suite of toxicity studies appears to
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be unavailable.

Table 1: Acute Toxicity of Aluminum Hypophosphite
Route of
Exposure

Test Species Endpoint Value Reference

Oral
Rat

(male/female)
LD50 > 2000 mg/kg bw [12]

Dermal
Rat

(male/female)
LD50 > 2000 mg/kg bw [12]

Inhalation
Rat

(male/female)
LC50 > 3.3 mg/L air [12]

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; bw: body weight.

Table 2: Ecotoxicity of Aluminum Hypophosphite
Test Organism Endpoint Value Exposure Time Reference

Danio rerio (fish) LC50 > 100 mg/L 96 h [12][13]

Daphnia magna

(aquatic

invertebrate)

EC50 > 100 mg/L 48 h [12][13]

Pseudokirchnerie

lla subcapitata

(algae)

EC50 > 100 mg/L 72 h [12]

Activated sludge

(microorganisms)
IC50 > 100 mg/L 3 h [12]

EC50: Effective Concentration, 50%; IC50: Inhibitory Concentration, 50%.

Identified Data Gaps
A significant lack of data exists for several critical toxicological endpoints for aluminum
hypophosphite. The available SDS explicitly states "no data available" for the following:[12]
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Skin Corrosion/Irritation

Serious Eye Damage/Irritation

Respiratory or Skin Sensitization

Germ Cell Mutagenicity

Carcinogenicity

Reproductive Toxicity

Specific Target Organ Toxicity (Single and Repeated Exposure)

This absence of information underscores the necessity for a structured toxicological evaluation

before widespread use in research applications.

Proposed Initial Toxicity Screening Workflow
To address the identified data gaps, a tiered approach to toxicity testing is recommended. This

workflow prioritizes in vitro methods to minimize animal testing while providing crucial

preliminary data.
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Tier 1: In Vitro Screening

Tier 2: Preliminary In Vivo Assessment

Tier 3: Mechanistic & Repeated Dose Studies

Cytotoxicity Assays
(e.g., MTT, LDH)

Acute Systemic Toxicity
(e.g., OECD 423)

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Assay)

Skin/Eye Irritation Models
(e.g., Reconstructed Human Epidermis)

Skin/Eye Irritation
(e.g., OECD 404, 405)

Signaling Pathway Analysis

28-Day Repeated Dose Study
(e.g., OECD 407)

Hypothesized Aluminum Ion Interaction with Phosphoinositide Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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